1-Butyl-3-[[oxo-(5-propan-2-yl-3-thiophenyl)methyl]amino]thiourea

• Molecular Formula: C13H21N3OS2
• Molecular Weight: 299.5g/mol
• IUPAC Name: 1-butyl-3-[(5-propan-2-ylthiophene-3-carbonyl)amino]thiourea
• InChI: InChI=1S/C13H21N3OS2/c1-4-5-6-14-13(18)16-15-12(17)10-7-11(9(2)3)19-8-10/h7-9H,4-6H2,1-3H3,(H,15,17)(H2,14,16,18)
• InChI Key: NSAJSIBOZIQZFR-UHFFFAOYSA-N
• SMILES: CCCCNC(=S)NNC(=O)C1=CSC(=C1)C(C)C

Description

1-butyl-3-[[oxo-(5-propan-2-yl-3-thiophenyl)methyl]amino]thiourea is a member of thiophenes and an aromatic amide.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

1-Butyl-3-[[oxo-(5-propan-2-yl-3-thiophenyl)methyl]amino]thiourea and its derivatives have been explored for various applications in medicinal chemistry. Thiourea derivatives, including N-butylmethylamine thiourea derivatives, have demonstrated significant activity against fungi and yeast, indicating potential as antifungal agents (del Campo et al., 2004). Furthermore, some N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides, which are structurally related to thiourea derivatives, have shown antinociceptive activity, suggesting potential in pain management (Shipilovskikh et al., 2020).

Application in Synthesis of Complex Compounds

Thiourea derivatives play a critical role in the synthesis of complex organic compounds. The synthesis of various heterocyclic compounds, such as 1-acyl-3-(2'-aminophenyl) thiourea derivatives, highlights the versatility of thiourea-based compounds in creating new chemical entities with potential biological activities (Duan et al., 2010).

Role in Agricultural Chemistry

In agricultural chemistry, thiourea derivatives have been synthesized and evaluated for herbicidal activities, indicating their potential use in controlling agricultural pests and weeds (Fu-b, 2014).

Potential in Sensor Development

Thiourea compounds have also been explored in the development of chemical sensors. Studies on compounds like 1-(3-aminophenyl)-3-(naphthalen-1-yl)thiourea have demonstrated the potential for binding interactions with metal ions, which could be harnessed in sensor technology (Ngah et al., 2016).